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Compound of Interest

Compound Name: SID 26681509 quarterhydrate

Cat. No.: B11933563 Get Quote

An In-Depth Technical Guide to the Molecular Weight of SID 26681509 Quarterhydrate

For researchers, scientists, and drug development professionals, precise molecular weight

determination is fundamental for experimental accuracy, particularly in areas such as

stoichiometry, solution preparation, and analytical characterization. This guide provides a

detailed analysis of the molecular weight of SID 26681509 quarterhydrate, a potent,

reversible, and selective inhibitor of human cathepsin L[1][2][3][4][5].

Quantitative Data Summary
The molecular properties of SID 26681509 and its quarterhydrate form are summarized below.

The quarterhydrate includes one-quarter of a water molecule per molecule of SID 26681509.

Property SID 26681509 (Anhydrous)
SID 26681509
Quarterhydrate

Molecular Formula C₂₇H₃₃N₅O₅S[6][7][8] C₂₇H₃₃N₅O₅S · 1/4H₂O[9]

Molecular Weight 539.65 g/mol [4][6][7] 544.16 g/mol [9]

CAS Number 958772-66-2[6][7][8] N/A

Experimental Protocols: Molecular Weight
Calculation
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The molecular weight of SID 26681509 quarterhydrate is calculated based on the molecular

formula of the anhydrous compound and the addition of water.

Materials and Constants
Molecular Formula of SID 26681509: C₂₇H₃₃N₅O₅S

Atomic Weights ( g/mol ):

Carbon (C): 12.011

Hydrogen (H): 1.008

Nitrogen (N): 14.007

Oxygen (O): 15.999

Sulfur (S): 32.065

Molecular Weight of Water (H₂O): 18.015 g/mol

Methodology for Anhydrous Molecular Weight
Calculation
The molecular weight of the anhydrous SID 26681509 is the sum of the atomic weights of all

atoms in its formula:

MW = (27 * 12.011) + (33 * 1.008) + (5 * 14.007) + (5 * 15.999) + (1 * 32.065)

MW = 324.297 + 33.264 + 70.035 + 79.995 + 32.065 = 539.656 g/mol

Methodology for Quarterhydrate Molecular Weight
Calculation
The quarterhydrate form includes 0.25 moles of water per mole of the compound.

MW_quarterhydrate = MW_anhydrous + (0.25 * MW_water)
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MW_quarterhydrate = 539.656 + (0.25 * 18.015)

MW_quarterhydrate = 539.656 + 4.50375 = 544.16 g/mol (rounded to two decimal places)

Visualization of a Key Signaling Pathway
SID 26681509 is a selective inhibitor of cathepsin L, a lysosomal cysteine protease involved in

various physiopathological processes[3][10]. The following diagram illustrates the inhibitory

action of SID 26681509 on the enzymatic activity of cathepsin L.
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Caption: Inhibition of Cathepsin L by SID 26681509.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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